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Compound of Interest

Compound Name: Rivularine

Cat. No.: B1235642

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivularin A is a brominated indole alkaloid first identified as a natural product from the marine
cyanobacterium Rivularia firma. Its complex, hexabrominated structure presents a significant
point of interest for natural product chemists, synthetic chemists, and pharmacologists. This
document provides a detailed overview of the chemical structure of Rivularin A, alongside a
generalized workflow for its structure elucidation, which reflects the common methodologies
employed in the field of natural product chemistry. Due to the limited public availability of the
original isolation and characterization data, this guide synthesizes established structural
information and typical experimental approaches.

Chemical Structure and Properties

Rivularin A is a C2-symmetric dimer of two tribromoindole units linked by a C-N bond. The
precise connectivity and stereochemistry have been established through spectroscopic
analysis and confirmed by total synthesis.

Table 1: Chemical and Physical Properties of Rivularin A
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Property Value Source

Molecular Formula C16HeBreN:2 PubChem

2,3,5-tribromo-1-(2,4,5-
IUPAC Name ) ) ) PubChem
tribromo-1H-indol-3-yl)indole

Molecular Weight 705.66 g/mol PubChem

CAS Number 138779-91-6 PubChem

C1=CC2=C(C=C1Br)C(=C(N2
Canonical SMILES C3=C(NC4=C3C(=C(C=C4)Br) PubChem
Br)Br)Br)Br

Note: Spectroscopic data such as *H and 3C NMR chemical shifts, mass spectrometry
fragmentation patterns, and UV-visible absorption maxima would typically be included here.
However, the original publication detailing this data for Rivularin A is not widely accessible.
Researchers are advised to consult specialized chemical databases or the primary literature for
this information.

Mandatory Visualizations
Chemical Structure of Rivularin A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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